Calcium borate

• IUPAC Name: tricalcium;diborate
• InChI: InChI=1S/2BO3.3Ca/c2*2-1(3)4;;;/q2*-3;3*+2
• InChI Key: VLCLHFYFMCKBRP-UHFFFAOYSA-N
• Canonical SMILES: B([O-])([O-])[O-].B([O-])([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
• Molecular Formula: B2Ca3O6
• DSSTOX Substance ID: DTXSID70930103
• Molecular Weight: 237.9 g/mol
• CAS No.: 12007-56-6, 12040-58-3, 13840-55-6, 1318-33-8

Description

Calcium borate is a family of borate minerals and inorganic compounds that are salts of boric acid. These compounds are also often referred to as boron calcium oxides. The most common members of the this compound family include colemanite, nobleite, and priceite . These compounds are typically crystalline solids, with some exceptions that are found in a powdered form. This compound is generally white or colorless but can sometimes be found in other colors due to impurities .

Preparation Methods

Calcium borate can be prepared by reacting calcium metal with boric acid, resulting in the precipitation of this compound . Another method involves the hydrothermal synthesis of calcium hexaborate pentahydrate from local borate minerals . Additionally, this compound nanoparticles can be synthesized at ambient temperature using a hydrogel-assisted low-temperature method . This involves the diffusion of calcium and borate ions in gelatin hydrogel, which acts as a nucleation site for the precipitation of this compound .

Chemical Reactions Analysis

Calcium borate undergoes various chemical reactions, including:

Oxidation and Reduction: this compound can participate in redox reactions, although specific examples are less common.

Substitution: It can react with other compounds to form different borates or calcium compounds.

Common Reagents and Conditions: Reactions typically involve strong acids or bases, and high temperatures may be required for certain transformations.

Major Products: The reactions can yield various borate compounds, depending on the reagents and conditions used.

Scientific Research Applications

Calcium borate has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other borate compounds and as a reagent in various chemical reactions.

Biology and Medicine: Its antimicrobial properties make it an effective ingredient in certain medicines and antiseptics.

Industry: this compound is employed in the manufacture of glass and ceramics, where it helps increase the durability and chemical resistance of the final product.

Mechanism of Action

The mechanism by which calcium borate exerts its effects involves its interaction with various molecular targets and pathways. For instance, its antimicrobial properties are attributed to its ability to disrupt microbial cell membranes and interfere with essential metabolic processes . In bioactive glasses, this compound promotes bone tissue regeneration by releasing calcium and borate ions, which stimulate osteoblast activity and enhance bone formation .

Comparison with Similar Compounds

Calcium borate can be compared with other borate compounds such as:

Sodium borate (Borax): Sodium borate is more soluble in water and is commonly used in detergents and cleaning agents.

Zinc borate: Zinc borate is used as a flame retardant and has unique properties such as high UV transmission and good rare-earth solubility.

Magnesium borate: Magnesium borate is used in ceramics and glass production and has different thermal and mechanical properties compared to this compound.

This compound is unique due to its combination of properties, including its hardness, stability, and antimicrobial effects, making it suitable for a wide range of applications .

Synthesis routes and methods I

Procedure details

A solution of 100 parts by weight of a neutral calcium alkyl-phenolate in 100 parts by weight of a lubricating oil fraction, 24 parts by weight of calcium hydroxide, 40 parts by weight (2.0 moles per mole of the calcium hydroxide) of orthoboric acid and 400 parts by weight of xylene were put in a 1000-ml four-necked flask fitted with a condenser and heated to 40° C. under agitation. To this mixture were added 200 parts by weight of methanol and 0.5 parts by weight of water and the resulting mixture was heated under agitation to the reflux temperature (66° C.) and reacted for 3 hours. The reaction mixture was further heated to 140° C. to distil out the methanol, water and xylene. Finally the reaction product was diluted twofold with hexane and filtered, and the hexane was distilled out to leave the desired calcium borate overbased alkyl-phenolate (calcium borate-phenate).

Synthesis routes and methods II

Procedure details

A solution of 200 g of a calcium carbonate overbased alkylsalicylate (TBN 280 mgKOH/g, calcium content; 10.0 wt. %) and 200 g of xylene were put in a 1000-ml four-necked flask fitted with a condenser and heated to 95° C. while agitating. To this mixture was added 20 g of orthoboric acid, and the temperature was gradually increased to 145° C., while the reaction water was removed by azeotropic distillation by spending time for 1.5 hours. Subsequently, the reactor contents were filtered to obtain a filtrate (solution) which was cooled and then centrifuged to remove any residual solids present. Finally, the xylene was removed in vacuo to obtain a calcium borate overbased alkylsalicylate.

Synthesis routes and methods III

Procedure details

Two hundred (200) grams of a neutral calcium alkylsalicylate (calcium content; 2.0 wt. %) (A), which had been diluted to an extent of effective concentration of 50% by weight with a lubricating oil fraction, 26 g of calcium hydroxide (B), 43.4 g (2.0 moles per mole of calcium hydroxide) of orthoboric acid (C) and 400 g of xylene (F) were put in a 1000-ml four-necked flask fitted with a condenser and heated to 60° C. while agitating. To this mixture were added 120 g of methanol (D) and 20 g of water (E), and the resulting mixture was heated up to a refluxing temperature (66° C.) under agitation and reacted for 4 hours. The reaction mixture was further heated to 140° C. for 1.5 hours to distill out the methanol, water and xylene. Finally the reaction product was diluted twofold with hexane and filtered to remove any residual solids present, and the hexane was distilled out to obtain a desired calcium borate overbased alkylsalicylate.

Synthesis routes and methods IV

Procedure details

A solution or 323.2 g of a calcium carbonate overbased alkylsalicylate (TBN 205 mgKOH/g, calcium content; 8.5 wt. %) (the calcium content of this starting material being the same as the total calcium content of the starting materials (A) and (B) in Example 1 or in each of Comparative Examples 1 and 2) and 400 g of xylene were put in a 1000-ml four-necked flask fitted with a condenser and heated to 60° C. while agitating. To this mixture was added 43.4 g of orthoboric acid, and the resulting mixture was heated up to a refluxing temperature (66° C.) under agitation and reacted for 4 hours to obtain a reaction product. The reaction product was further heated to 140° C. for 1.5 hours to distill out the reaction water and xylene. Finally the reaction product was diluted twofold with hexane and filtered to remove any residual solids present, and the hexane was distilled out to obtain a calcium borate overbased alkylsalicylate.